Cas no 6723-04-2 ( )

• Product Name: &nbsp
• CAS No: 6723-04-2
• MF: C₁₃H₉BrO₂
• MW: 277.113363027573
• CID: 965587
• PubChem ID: 266990
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID80986358
• (4-bromo-2-hydroxyphenyl)(phenyl)methanone
• 6723-04-2
• NSC106086
• NSC-106086
• SCHEMBL11350145
• (4-Bromo-2-hydroxy-phenyl)-phenyl-methanone
• DS-007773
•  

• Inchi： 1S/C13H9BrO2/c14-10-6-7-11(12(15)8-10)13(16)9-4-2-1-3-5-9/h1-8,15H
• InChI Key： CLQYOOMZXFSHAT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.97857
• Monoisotopic Mass: 275.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3